![molecular formula C21H31BrO3 B579808 (3S,10R,13S,14S,16R)-16-Bromo-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol CAS No. 17921-61-8](/img/structure/B579808.png)
(3S,10R,13S,14S,16R)-16-Bromo-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol
Overview
Description
(3S,10R,13S,14S,16R)-16-Bromo-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol, also known as (3S,10R,13S,14S,16R)-16-Bromo-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol, is a useful research compound. Its molecular formula is C21H31BrO3 and its molecular weight is 411.38. The purity is usually 95%.
BenchChem offers high-quality (3S,10R,13S,14S,16R)-16-Bromo-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3S,10R,13S,14S,16R)-16-Bromo-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
17921-61-8 |
|---|---|
Product Name |
(3S,10R,13S,14S,16R)-16-Bromo-10,13-dimethyl-1,2,3,4,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3-ol |
Molecular Formula |
C21H31BrO3 |
Molecular Weight |
411.38 |
IUPAC Name |
(3S,10R,13S,14S,16R)-16-bromo-10,13-dimethylspiro[1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-17,2/'-1,3-dioxolane]-3-ol |
InChI |
InChI=1S/C21H31BrO3/c1-19-7-5-14(23)11-13(19)3-4-15-16(19)6-8-20(2)17(15)12-18(22)21(20)24-9-10-25-21/h3,14-18,23H,4-12H2,1-2H3/t14-,15?,16?,17-,18+,19-,20-/m0/s1 |
InChI Key |
DKXAAPZYBUXMIL-WDDSKYLWSA-N |
SMILES |
CC12CCC(CC1=CCC3C2CCC4(C3CC(C45OCCO5)Br)C)O |
synonyms |
(3S,10R,13S,14S,16R)-16-BROMO-10,13-DIMETHYL-1,2,3,4,7,8,9,10,11,12,13,14,15,16-TETRADECAHYDROSPIRO[CYCLOPENTA[A]PHENANTHRENE-17,2/'-[1,3]DIOXOLAN]-3-OL |
Origin of Product |
United States |
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